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Abstract

Damascenine, a naturally occurring alkaloid primarily isolated from the seeds of Nigella
damascena L., has garnered significant interest within the scientific community. This technical
guide provides a comprehensive overview of Damascenine, including its chemical identity,
physicochemical properties, and key biological activities. Detailed experimental protocols for its
isolation and for assessing its anti-inflammatory effects are presented to facilitate further
research and development. This document aims to serve as a valuable resource for
professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Identity and Physicochemical Properties

Damascenine, also known as methyl 3-methoxy-2-(methylamino)benzoate or Nigelline, is an
alkaloid with the Chemical Abstracts Service (CAS) registry number 483-64-7.[1][2][3] Its
molecular formula is C10H13NO3, and it has a molecular weight of 195.22 g/mol .[1][3][4]

Table 1: Chemical Identifiers of Damascenine
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Identifier Value
CAS Number 483-64-7[1][2][3]
Molecular Formula C10H13NO3J[1][3][4]
methyl 3-methoxy-2-(methylamino)benzoate[1
IUPAC Name Y y-2{ Y ) ]
[4]
Nigelline, Methyldamascenine, METHYL 3-
Synonyms
METHOXY-2-(METHYLAMINO)BENZOATE[4]
Molecular Weight 195.22 g/mol [3][4]

Table 2: Physicochemical Properties of Damascenine

Property Value

Almost colorless or pale straw-colored liquid;
Appearance solidifies to an opaque crystalline mass or white
crystals in the cold.

Melting Point 27-29 °C[3]
N ) 270 °C (with slight decomposition); 147 °C at 10
Boiling Point
mmHg[3]
o Insoluble in water; Freely soluble in alcohol,
Solubility )
ether, chloroform, petroleum ether, and oils.[3]
Odor Nutmeg-like odor[3]

Experimental Protocols

Isolation of Damascenine from Nigella damascena
Seeds

A fast and efficient protocol for the isolation of damascenine from the essential oil of Nigella
damascena seeds has been developed using high-performance counter-current
chromatography (HPCCC).[5][6]
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Methodology:

o Essential Oil Extraction: The essential oil is obtained from the seeds of Nigella damascena
through hydrodistillation.

e HPCCC Separation:

[¢]

Instrument: A high-performance counter-current chromatograph.

o

Solvent System: A mixture of petroleum ether, acetonitrile, and acetone in a ratio of
2:1.5:0.5 (v/Iviv).[5][6]

[e]

Mode of Operation: Reversed-phase mode.[5][6]

[e]

Procedure: The essential oil is subjected to HPCCC using the specified solvent system.
The separation is monitored, and fractions are collected.

 Purification and Identification: The fractions containing damascenine are pooled, and the
solvent is evaporated. The purity of the isolated damascenine is assessed using analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy. This method has been reported to yield
damascenine with a purity of 99.47% within 12 minutes.[5][6]

Assessment of Anti-inflammatory Activity in LPS-
Stimulated Human Neutrophils

This protocol details the ex vivo evaluation of the anti-inflammatory effects of Damascenine on
lipopolysaccharide (LPS)-stimulated human neutrophils.[5][6]

Methodology:
« Isolation of Human Neutrophils:

o Human neutrophils are isolated from the peripheral blood of healthy donors using density
gradient centrifugation.

e Cell Culture and Treatment:
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o Isolated neutrophils are cultured in an appropriate medium.

o The cells are pre-incubated with varying concentrations of Damascenine for a specified
period.

e Stimulation:

o Following pre-incubation, the neutrophils are stimulated with lipopolysaccharide (LPS) to
induce an inflammatory response.

» Measurement of Inflammatory Mediators:
o The cell culture supernatants are collected after the incubation period.

o The levels of pro-inflammatory cytokines such as Interleukin-1p (IL-1B), Interleukin-8 (IL-
8), and Tumor Necrosis Factor-a (TNF-a) are quantified using Enzyme-Linked
Immunosorbent Assay (ELISA) kits.

o The production of Matrix Metallopeptidase 9 (MMP-9) is also measured using appropriate
assays.

e Data Analysis:

o The results are expressed as the percentage of inhibition of cytokine or enzyme
production compared to the LPS-stimulated control group. Statistical analysis is performed
to determine the significance of the observed effects.

Biological Activity and Signaling Pathways

Damascenine has demonstrated significant anti-inflammatory properties. Studies have shown
that it can inhibit the release of key pro-inflammatory mediators in LPS-stimulated human
neutrophils.[5][6]

Anti-inflammatory Effects

In vitro studies have revealed that Damascenine significantly inhibits the release of IL-13 and
IL-8.[6] Furthermore, it has been shown to decrease the production of MMP-9, an enzyme
involved in tissue remodeling during inflammation, to a level comparable to the anti-
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inflammatory drug dexamethasone.[5][6] While Damascenine also inhibits the release of TNF-
a, its effect is reportedly weaker than that of dexamethasone.[5][6]

Proposed Signaling Pathway of Damascenine's Anti-
inflammatory Action

The following diagram illustrates the proposed mechanism of Damascenine's inhibitory effect
on the inflammatory signaling pathway in LPS-stimulated neutrophils.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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